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Introduction: Camphorquinone (CQ) is a widely utilized Type II photoinitiator, instrumental in

the photopolymerization of resins using visible blue light.[1][2] Its primary absorption spectrum

lies between 360 and 510 nm, with a peak efficiency at approximately 468 nm, making it highly

compatible with common LED and halogen light sources used in 3D printing.[1][2][3] While

historically prevalent in dental composites, its favorable biocompatibility and efficiency in visible

light curing have propelled its adoption into the broader field of additive manufacturing,

particularly for applications in biomedical engineering, tissue scaffolding, and microfluidics.[4][5]

[6] This document provides detailed application notes and protocols for the use of

camphorquinone in 3D printing.

Principle of Operation: The Photopolymerization
Cascade
Camphorquinone operates as a Type II photoinitiator, meaning it requires a co-initiator,

typically a tertiary amine such as ethyl 4-(dimethylamino)benzoate (EDMAB) or 2-

(dimethylamino)ethyl methacrylate (DMAEMA), to efficiently generate the free radicals

necessary for polymerization.[1][3][7] The initiation process is a multi-step cascade:

Photoexcitation: Upon exposure to blue light, the camphorquinone molecule absorbs a

photon, transitioning from its ground state to an excited singlet state.[3][8]
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Intersystem Crossing: The excited singlet state is short-lived and quickly undergoes

intersystem crossing to a more stable, longer-lived triplet state.[3][8]

Radical Generation: The excited triplet state of CQ interacts with the amine co-initiator. This

interaction occurs via hydrogen abstraction or electron transfer, resulting in the formation of

two distinct free radicals: one from the amine and one from the CQ molecule.[8][9]

Polymerization: The highly reactive amine-derived free radical is the primary species that

initiates the polymerization process by attacking the double bonds of the monomer units

(e.g., acrylates or methacrylates), leading to the formation of a cross-linked polymer network.

[10]
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Caption: Photopolymerization pathway initiated by Camphorquinone.

Quantitative Data Summary
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The concentration of camphorquinone and the composition of the resin are critical factors that

influence the final properties of the 3D printed object.

Table 1: Properties of Camphorquinone Photoinitiator

Property Value Reference

Photoinitiator Type Type II [1]

Absorption Spectrum 360 - 510 nm [1][3]

Peak Absorption ~468 nm [1][2][3]

Appearance Yellow Powder [3]

Common Co-initiators
Tertiary Amines (EDMAB,

DMAEMA)
[1][7]

Table 2: Example Resin Formulations for 3D Printing

Component Role
Example
Materials

Typical
Concentration
(% w/w)

Reference

Monomer Base
Structural

Backbone

Bis-GMA,

TEGDMA,

UDMA, PEGDA

50 - 99% [11][12]

Photoinitiator
Light-induced

Curing

Camphorquinone

(CQ)
0.25 - 2.0% [11]

Co-initiator
Radical

Generation

EDMAB,

DMAEMA
0.5 - 2.0% [8][13]

Filler
Mechanical

Reinforcement

Silica

Nanoparticles
0 - 70% [5][11]

Inhibitor

Prevent

Spontaneous

Polymerization

Butylated

Hydroxytoluene

(BHT)

~0.1% [11]
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Table 3: Influence of Camphorquinone Concentration on Material Properties Data based on

an experimental flowable composite with a BisGMA/TEGDMA matrix.[11]

CQ
Concentration
(% w/w)

Degree of
Conversion

Flexural
Strength

Elastic
Modulus

Shrinkage
Stress

0.25% Lower Higher Lower Lower

0.50% ↓ Higher ↑ ↑

1.00% Higher Higher Higher Higher

1.50% ~1.00% level Lower ~1.00% level ~1.00% level

2.00% ~1.00% level Lower ~1.00% level ~1.00% level

Note: An optimal concentration of 1% CQ by weight of the resin matrix was found to provide a

good balance of properties for this specific formulation.[11]

Experimental Protocols
Protocol 1: Formulation of a Biocompatible CQ-Based Photopolymer Resin

This protocol describes the preparation of a basic experimental resin suitable for vat

photopolymerization 3D printing.

Materials:

Bisphenol A glycidyl methacrylate (Bis-GMA)

Triethylene glycol dimethacrylate (TEGDMA)

Camphorquinone (CQ)

Ethyl 4-(dimethylamino)benzoate (EDMAB)

Butylated hydroxytoluene (BHT)

Amber glass vials
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Precision scale

Magnetic stirrer and stir bars

Methodology:

Inhibitor Addition: In an amber glass vial, weigh the desired amounts of Bis-GMA and

TEGDMA monomers (e.g., a 50:50 weight ratio).[11] Add BHT at a concentration of 0.1% of

the total monomer weight to prevent premature polymerization.[11]

Mixing Monomers: Place a magnetic stir bar in the vial and mix the monomers and inhibitor

on a magnetic stirrer at a low speed in a dark environment until a homogenous solution is

achieved.

Photoinitiator System Dissolution: Weigh the desired amount of CQ (e.g., 1.0% of the

monomer weight) and EDMAB (e.g., 1.0% of the monomer weight).

Final Formulation: Add the CQ and EDMAB to the monomer mixture. Continue stirring in the

dark at a slightly elevated temperature (e.g., 40-50°C) until all components are fully

dissolved and the resin is homogenous.

Degassing: Before use, degas the resin in a vacuum chamber to remove any dissolved air

bubbles, which can inhibit polymerization and create defects in the printed part.

Storage: Store the final resin formulation in a sealed amber glass vial at room temperature,

away from any light sources.

Protocol 2: General 3D Printing and Post-Processing Workflow

This workflow is applicable to vat photopolymerization techniques such as Digital Light

Processing (DLP) or Stereolithography (SLA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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